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Compound of Interest

Compound Name: Dexoxadrol

Cat. No.: B1663360 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Dexoxadrol. The following procedures are based

on general best practices for handling potent research compounds and should be

supplemented by a thorough risk assessment specific to your laboratory's conditions.

Physical and Chemical Properties of Dexoxadrol
A summary of the known quantitative data for Dexoxadrol is presented below. This information

is essential for proper handling, storage, and experimental planning.
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Property Dexoxadrol Free Base Dexoxadrol Hydrochloride

CAS Number 4741-41-7 631-06-1

Molecular Formula C₂₀H₂₃NO₂ C₂₀H₂₄ClNO₂

Molecular Weight 309.41 g/mol 345.86 g/mol

Appearance Solid powder Solid powder

Storage Conditions
Dry, dark. 0-4°C (short-term),

-20°C (long-term)[1][2]

Dry, dark. 0-4°C (short-term),

-20°C (long-term)[2]

Solubility To be determined Soluble in DMSO, not in water

Purity >98% >98%

Shipping Condition

Shipped under ambient

temperature as non-hazardous

chemical.[1][2]

Shipped under ambient

temperature as non-hazardous

chemical.[2]

Personal Protective Equipment (PPE)
Due to the lack of specific toxicological data for Dexoxadrol, it is prudent to handle it as a

potent compound. The following PPE is recommended as a minimum standard of protection.

Core PPE Requirements:

Gloves: Two pairs of powder-free nitrile gloves should be worn at all times when handling

Dexoxadrol.[3] Change gloves immediately if contaminated.

Gown: A disposable, low-permeability gown with long sleeves and tight-fitting cuffs is

required.[3]

Eye Protection: Chemical splash goggles or a full-face shield must be worn to protect against

splashes and aerosols.

Respiratory Protection: For procedures that may generate dust or aerosols, a properly fitted

N95 or higher-rated respirator is necessary.

Operational Workflow for Donning and Doffing PPE:
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Donning PPE

Doffing PPE

Gown Respiratory Protection Eye Protection Gloves (Two Pairs)

Outer Gloves Gown Eye Protection Respiratory Protection Inner Gloves
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Caption: A diagram illustrating the correct sequence for putting on (donning) and taking off

(doffing) Personal Protective Equipment to minimize contamination risk.

Experimental Protocols: Handling and Preparation
Engineering Controls:

All handling of solid Dexoxadrol and preparation of solutions should be conducted in a

certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare the

work area by lining it with absorbent, disposable bench paper.

Weighing: If weighing the solid compound, use a containment balance or perform the task in

a fume hood.

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid

splashing.

Post-Handling: After handling, decontaminate all surfaces with an appropriate solvent and

then a cleaning agent. Dispose of all contaminated disposable materials as hazardous

waste.
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Disposal Plan
Proper disposal of Dexoxadrol and associated waste is critical to prevent environmental

contamination and ensure safety.

Waste Segregation and Disposal:

Solid Waste: Unused Dexoxadrol, contaminated PPE (gloves, gowns), and disposable

labware should be collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Dexoxadrol should be collected in a separate, sealed,

and clearly labeled hazardous liquid waste container.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

Disposal Workflow:
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Caption: A flowchart outlining the necessary steps for the safe segregation, collection, storage,

and disposal of waste generated from handling Dexoxadrol.

Decontamination and Destruction:

For unused investigational drugs like Dexoxadrol, it is recommended to use a licensed

hazardous waste disposal service that can provide documentation of destruction, often

through incineration.[4][5]

Empty containers should be triple-rinsed with an appropriate solvent, and the rinsate

collected as hazardous liquid waste before the container is discarded.
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Disclaimer: The information provided is for guidance purposes only. All laboratory personnel

must be trained in the proper handling of hazardous materials and adhere to their institution's

specific safety protocols and all applicable local, state, and federal regulations. A

comprehensive, site-specific risk assessment should be performed before commencing any

work with Dexoxadrol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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